Cas no 159414-99-0 (Dmt-2'-f-dc(ac) amidite)

• Product name: Dmt-2'-f-dc(ac) amidite
• CAS No: 159414-99-0
• MF: C₄₁H₄₉FN₅O₈P
• MW: 789.8286
• MDL: MFCD12912404
• CID: 65515
• PubChem ID: 329774960

Dmt-2'-f-dc(ac) amidite Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-5'-O-(4,4-dimethoxytrityl)-2'-deoxy-2'-fluorocytidine-3'-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite
• 5'-O-DMT-2'-F-dC(N-Ac)-3'-CEDPA
• 2'-F-Ac-dC Phosphoramidite
• 2'-Fluoro-N4-Acetyl-5'-O-DMT-2'-deoxycytidine-3'-CE-Phosphoramidite
• N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-fluorooxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• N4-ACETYL-2'-DEOXY-5'-O-DMT-2'-FLUOROCYTIDINE 3'-CE PHOSPHORAMIDITE
• (2R,3R,4R,5R)-5-(4-Acetamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-fluorotetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• 2’-F-rC(N-Ac) Phosphoramidite
• DMT-2'-F-dC(Ac)-CE Phosphoramidite
• DMT-2′Fluoro-dC(ac) Phosphoramidite
• 5'-DMT-2'-F-rC(N-Ac) Phosphoramidite
• DMT-2'-F-DC(AC) AMIDITE 0.25G 89 SINGL
• DMT-2'-F-DC(AC) AMIDITE 0.25G, AB, SINGL
• 2'-F-Ac-dCPhosphoramidite
• Dmt-2'-f-dc(ac) amidite
• DMT-2'Fluoro-dC(ac) Phosphoramidite
• DMT-2'Fluoro-dC(ac) Phosphoramidite, configured
• AKOS016003792
• CS-0149469
• N-{1-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-({[bis(propan-2-yl)amino](2-cyanoethoxy)phosphanyl}oxy)-3-fluorooxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
• DTXSID10736409
• 159414-99-0
• 5'-O-DMT-2'-F-Acetyl-Deoxycytidine-CE Phosphoramidite
• DMT-2/'-F-DC(AC) AMIDITE 0.25G, AB, SINGL
• DMT-2'Fluoro-dC(ac) Phosphoramidite, configured for MerMade
• J-700056
• N-Acetyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-{(2-cyanoethoxy)[di(propan-2-yl)amino]phosphanyl}-2'-deoxy-2'-fluorocytidine
• A852142
• AC-32386
• PD157956
• DMT-2'Fluoro-dC(ac) Phosphoramidite, configured for ABI
• HY-45491
• C41H49FN5O8P
• DMT-2??Fluoro-dC(ac) Phosphoramidite
• SCHEMBL1597712
• BP-28843
• DMT-2'Fluoro-dC(ac) Phosphoramidite, configured for (??KTA(R) and OligoPilot(R))
• 2'-Fluoro-2'-deoxy Cytidine (n-ac) CED Phosphoramidite
• DA-49420
• N-{1-[(2R,3R,4R,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-{[(2-CYANOETHOXY)(DIISOPROPYLAMINO)PHOSPHANYL]OXY}-3-FLUOROOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}ACETAMIDE

• MDL： MFCD12912404
• Inchi： 1S/C41H49FN5O8P/c1-27(2)47(28(3)4)56(53-25-11-23-43)55-38-35(54-39(37(38)42)46-24-22-36(44-29(5)48)45-40(46)49)26-52-41(30-12-9-8-10-13-30,31-14-18-33(50-6)19-15-31)32-16-20-34(51-7)21-17-32/h8-10,12-22,24,27-28,35,37-39H,11,25-26H2,1-7H3,(H,44,45,48,49)/t35-,37-,38-,39-,56?/m1/s1
• InChI Key： CNFKJHKDSRXNFL-UTXREMQHSA-N
• SMILES： P(N(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])(OC([H])([H])C([H])([H])C#N)O[C@@]1([H])[C@]([H])([C@]([H])(N2C(N=C(C([H])=C2[H])N([H])C(C([H])([H])[H])=O)=O)O[C@]1([H])C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])F

Computed Properties

• Exact Mass: 789.33000
• Monoisotopic Mass: 789.33027870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 56
• Rotatable Bond Count: 18
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 144

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 159.99000
• LogP: 7.19728
• Vapor Pressure: No data available

Dmt-2'-f-dc(ac) amidite Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Dmt-2'-f-dc(ac) amidite

Dmt-2'-f-dc(ac) Amidite (CAS No. 159414-99-0): A Comprehensive Overview

Dmt-2'-f-dc(ac) Amidite (CAS No. 159414-99-0) is a specialized reagent used in the synthesis of oligonucleotides, particularly in the field of nucleic acid chemistry and biotechnology. This compound plays a crucial role in the development of advanced therapeutic agents and diagnostic tools, contributing to significant advancements in the pharmaceutical and biotechnology industries.

The chemical structure of Dmt-2'-f-dc(ac) Amidite is characterized by its unique functional groups, which facilitate its use in solid-phase synthesis. The 2'-fluoro modification enhances the stability and binding affinity of the resulting oligonucleotides, making them more suitable for various biological applications. The Dmt (dimethoxytrityl) protecting group ensures that the 5'-hydroxyl group remains unreactive during the synthesis process, allowing for precise control over the reaction sequence.

Recent research has highlighted the importance of Dmt-2'-f-dc(ac) Amidite in the development of antisense oligonucleotides and siRNAs (small interfering RNAs). These molecules are designed to target specific genes and modulate their expression, offering promising therapeutic strategies for a wide range of diseases, including genetic disorders, cancer, and viral infections. The 2'-fluoro modification has been shown to improve the nuclease resistance and cellular uptake of these oligonucleotides, enhancing their efficacy and stability in vivo.

In addition to its applications in therapeutic development, Dmt-2'-f-dc(ac) Amidite is also used in diagnostic assays. The high specificity and sensitivity of oligonucleotides synthesized with this reagent make them valuable tools for detecting genetic mutations, pathogens, and biomarkers. This has significant implications for personalized medicine and early disease diagnosis.

The synthesis of Dmt-2'-f-dc(ac) Amidite involves a multi-step process that requires careful control over reaction conditions to ensure high purity and yield. Key steps include the protection of functional groups, coupling reactions, and deprotection steps. Advanced techniques such as high-performance liquid chromatography (HPLC) are often employed to purify the final product, ensuring that it meets the stringent quality standards required for pharmaceutical and diagnostic applications.

One of the latest advancements in the use of Dmt-2'-f-dc(ac) Amidite is its application in gene editing technologies. CRISPR-Cas systems have revolutionized genetic engineering by enabling precise modifications to DNA sequences. Oligonucleotides synthesized with Dmt-2'-f-dc(ac) Amidite can be used as guide RNAs or repair templates in these systems, enhancing their efficiency and accuracy. This has opened up new possibilities for treating genetic diseases at their root cause.

The safety profile of Dmt-2'-f-dc(ac) Amidite is an important consideration in its use. While it is generally considered safe when handled under appropriate laboratory conditions, proper safety protocols should always be followed to minimize any potential risks. This includes using personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to regulatory guidelines.

In conclusion, Dmt-2'-f-dc(ac) Amidite (CAS No. 159414-99-0) is a versatile reagent with a wide range of applications in nucleic acid chemistry and biotechnology. Its unique properties make it an essential tool for researchers developing advanced therapeutic agents and diagnostic tools. As research continues to advance, the importance of this compound is likely to grow, driving further innovations in the fields of medicine and biotechnology.